2-[4-(3-Nitro-2-pyridyl)piperazino]ethan-1-OL

• IUPAC Name: 2-[4-(3-nitropyridin-2-yl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C11H16N4O3/c16-9-8-13-4-6-14(7-5-13)11-10(15(17)18)2-1-3-12-11/h1-3,16H,4-9H2
• InChI Key: SQZXOFMVKVJHBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C2=C(C=CC=N2)[N+](=O)[O-]
• Molecular Formula: C11H16N4O3
• DSSTOX Substance ID: DTXSID60383801
• Molecular Weight: 252.27 g/mol
• CAS RN: 215434-62-1

Description

2-[4-(3-Nitro-2-pyridyl)piperazino]ethan-1-ol is a heterocyclic organic compound. It has a molecular formula of C11H16N4O3. The CAS number for this compound is 215434-62-1.

Molecular Structure Analysis

The molecular structure of 2-[4-(3-Nitro-2-pyridyl)piperazino]ethan-1-ol consists of 11 carbon atoms, 16 hydrogen atoms, 4 nitrogen atoms, and 3 oxygen atoms. The average mass of the molecule is 252.270 Da, and the monoisotopic mass is 252.122238 Da.

Scientific Research Applications

Enamine Synthesis and Chromanone Derivatives

Research on enamines, including those derived from piperazine bases, has led to the development of 2-alkylamino-3,3-dialkylchroman-4-ols and corresponding chromanones. These compounds, obtained through reactions with 2-hydroxybenzaldehyde derivatives, have diverse diastereoisomeric distributions and oxidation products, showcasing the chemical versatility and potential for synthesizing structurally complex molecules (Dean, Varma, & Varma, 1983).

Nitroepoxide to Heterocycle Transformation

Nitroepoxides demonstrate a capacity to transform into 1,4-diamino heterocycles, including quinoxalines and pyrazines, through reactions with 1,2-benzenediamines and ammonia, respectively. This method extends to the synthesis of related saturated heterocycles, such as piperazines, offering a route to bioactive structures with minimal waste, highlighting its potential in drug discovery and synthetic organic chemistry (Vidal-Albalat, Rodríguez, & González, 2014).

Coordination Polymers and Magnetic Properties

The construction of nickel coordination polymers with polycatenated networks from compounds including N,N′-bis-(4-pyridyl-methyl) piperazine has been explored. These structures exhibit novel frameworks and demonstrate magnetic properties, indicating their potential in materials science for developing new magnetic or electronic materials (Xu, Li, Kong, & Li, 2014).

Carbon Capture and Nitrosamine Formation

Piperazine, an effective amine for carbon capture, has been studied for its tendency to form carcinogenic N-nitrosopiperazine in the presence of nitrogen oxides. Understanding the kinetics and mechanism of this formation is crucial for developing safer carbon capture technologies, indicating a direct application in environmental technology and engineering (Goldman, Fine, & Rochelle, 2013).

Safety and Hazards

The safety data sheet for 2-[4-(3-Nitro-2-pyridyl)piperazino]ethan-1-ol suggests that personal protective equipment, including chemical splash goggles, should be worn when handling this chemical.